Cas no 106890-70-4 (1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid)
1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Quinolinecarboxylic acid,1-cyclopropyl-5,6,7,8-tetrafluoro-1,4-dihydro-4-oxo-
- 1-Cyclopropyl-5,6,7,8-tetrafluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid
- .1-cyclopropyl-5,6,7,8-tetrafluoro-1,4-dihydro- 4-oxoquinoline-3-carboxylic acid
- .1-cyclopropyl-5,6,7,8-tetrafluoro-1,4-dihydro4-oxoquinoline-3-carboxylic acid
- .1-cyclopropyl-5,6,7,8-tetrafluoro-4
- .5-fluoro-1-cyclopropyl-6,7,8-trifluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid
- 1-cyclopropyl-5,6,7,8-tetrafluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
- Orbifloxacin for veterinary use impurity F [EP]
- GNN7YW3PJ2
- ORBIFLOXACIN FOR VETERINARY USE IMPURITY F [EP IMPURITY]
- ORBIFLOXACIN IMPURITY F [EP IMPURITY]
- RFZHFIFSQNIHAI-UHFFFAOYSA-N
- 106890-70-4
- 1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid; 3-Quinolinecarboxylic acid, 1-cyclopropyl-5,6,7,8-tetrafluoro-1,4-dihydro-4-oxo-; 1-Cyclopropyl-5,6,7,8-tetrafluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid; 1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid; 7-Des-[(3R,5S
- 3-Quinolinecarboxylic acid, 1-cyclopropyl-5,6,7,8-tetrafluoro-1,4-dihydro-4-oxo-
- SCHEMBL1344780
- UNII-GNN7YW3PJ2
- Orbifloxacin impurity F [EP]
- 1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
- 1-cyclopropyl-5,6,7,8-tetrafluoro-1,4-dihydro4-oxoquinoline-3-carboxylic acid
- 1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid
-
- Inchi: 1S/C13H7F4NO3/c14-7-6-11(10(17)9(16)8(7)15)18(4-1-2-4)3-5(12(6)19)13(20)21/h3-4H,1-2H2,(H,20,21)
- InChI Key: RFZHFIFSQNIHAI-UHFFFAOYSA-N
- SMILES: FC1=C(C(=C(C2C(C(C(=O)O)=CN(C=21)C1CC1)=O)F)F)F
Computed Properties
- Exact Mass: 301.03600
- Monoisotopic Mass: 301.03620573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 522
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 59.30000
- LogP: 2.59100
1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C987429-10mg |
1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid |
106890-70-4 | 10mg |
$207.00 | 2023-05-18 | ||
| TRC | C987429-50mg |
1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid |
106890-70-4 | 50mg |
$953.00 | 2023-05-18 | ||
| TRC | C987429-100mg |
1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid |
106890-70-4 | 100mg |
$1642.00 | 2023-05-18 | ||
| TRC | C987429-250mg |
1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid |
106890-70-4 | 250mg |
$ 4500.00 | 2023-09-08 |
1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid
Introduction to 1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid (CAS No. 106890-70-4)
1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid, identified by its CAS number 106890-70-4, is a fluorinated quinoline derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of extensive research in the development of novel therapeutic agents.
The molecular structure of 1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid features a quinoline core substituted with fluorine atoms at the 5, 6, 7, and 8 positions, along with a cyclopropyl group at the 1-position and a carboxylic acid moiety at the 3-position. The presence of multiple fluorine atoms introduces significant electronic and steric effects that can modulate the biological activity of the molecule. Specifically, the fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and influence pharmacokinetic properties.
Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions between 1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid and various biological targets. Studies have demonstrated that the fluorinated quinoline scaffold can effectively interact with enzymes and receptors involved in critical biological pathways. For instance, computational studies have suggested that this compound may bind to bacterial enzymes responsible for DNA replication and transcription, making it a potential candidate for the development of novel antibiotics.
The synthesis of 1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid presents unique challenges due to the complexity of its structure. However, recent methodological improvements in fluorinated heterocycle synthesis have made it more feasible to produce this compound on a scalable basis. Researchers have employed multi-step synthetic routes involving palladium-catalyzed cross-coupling reactions and nucleophilic substitutions to construct the desired fluorinated quinoline core. These advancements in synthetic methodology have not only improved yield but also reduced the environmental impact of the synthesis process.
Biological activity studies have revealed that 1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid exhibits potent inhibitory effects against certain enzymatic targets. In particular, preliminary in vitro assays have shown that this compound can inhibit enzymes involved in cancer cell proliferation and inflammation. The mechanism of action appears to involve interference with key signaling pathways that regulate cell growth and survival. These findings have prompted further investigation into its potential as an anti-cancer therapeutic agent.
Preclinical studies are currently underway to evaluate the pharmacokinetic and pharmacodynamic properties of 1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid in animal models. These studies aim to determine optimal dosing regimens and assess potential side effects. The results from these preclinical trials will provide critical data for designing future clinical trials in human patients. Additionally, researchers are exploring ways to enhance the bioavailability of this compound through structural modifications or formulation strategies.
The impact of fluorine substitution on the pharmacological properties of quinoline derivatives has been a topic of considerable interest in recent years. Fluorine atoms can influence both the potency and selectivity of drug candidates by affecting electronic distributions and steric interactions. In the case of 1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid, the tetrafluorinated quinoline core is expected to exhibit enhanced binding affinity to biological targets compared to its non-fluorinated analogs. This increased binding affinity could translate into higher therapeutic efficacy with potentially lower dosages required for treatment.
The development of novel drug candidates often involves iterative optimization processes where structural modifications are made based on biological activity data. For 1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxyoqroqinolinrlecarboxylec Acid, researchers are exploring various derivatives that may enhance its potency or reduce potential side effects. For example,modifications at the cyclopropyl group or introduction of additional functional groups could further tailor its biological profile for specific therapeutic applications.
The role of computational tools in drug discovery has become increasingly prominent in recent years. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations are being used to predict how 1-Cyclopropylrroprroprroprroprroprropyrroprropyrropropropropropropropropropprp ropyrropyrropyrropyrropyrropyrropyrropyrropyrropyrropyrropyrropyrropyr propyr propyr prop yr prop yr prop yr prop yr prop yr prop yr prop yr prop yr prop yr prop yr prop yr prop yr prop yr prop yrp rop rop rop rop rop rop rop rop rop rop rop rop rop rop ro pop pop pop pop pop pop pop pop pop pop pop pop pop pop pop op op op op op op op op op op op op op o p p p p p p p p p p p p p pp pp pp pp pp pp pp pp pp pp pp pp ppppppppppppppppppppppppppppppp
106890-70-4 (1-Cyclopropyl-5,6,7,8-tetrafluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid) Related Products
- 113617-63-3(Orbifloxacin)
- 94242-51-0(1-Cyclopropyl-6,7,8-trifluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)